Cas no 655247-79-3 (Benzamide,4-[[4-(4-aminobutyl)-1-piperazinyl]methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-)

• Product Name: Benzamide,4-[[4-(4-aminobutyl)-1-piperazinyl]methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-
• CAS No: 655247-79-3
• MF: C₃₂H₃₈N₈O
• MW: 550.697125911713
• CID: 398400
• Update Time: 2024-01-29

Benzamide,4-[[4-(4-aminobutyl)-1-piperazinyl]methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-[[4-(4-aminobutyl)-1-piperazinyl]methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-
• Benzamide, 4-[[4-(4-aminobutyl)-1-piperazinyl]methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-

• Inchi： 1S/C32H38N8O/c1-24-6-11-28(21-30(24)38-32-35-15-12-29(37-32)27-5-4-14-34-22-27)36-31(41)26-9-7-25(8-10-26)23-40-19-17-39(18-20-40)16-3-2-13-33/h4-12,14-15,21-22H,2-3,13,16-20,23,33H2,1H3,(H,36,41)(H,35,37,38)
• InChI Key： DNYBJQJPSZAAEK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(NC2=NC=CC(C3=CC=CN=C3)=N2)=C1)(=O)C1=CC=C(CN2CCN(CCCCN)CC2)C=C1

Computed Properties

• Exact Mass: 550.31724

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• PSA: 112.3
• pka: 13.28±0.70(Predicted)